Cas no 1104664-90-5 (Thieno[3,2-b]pyridin-2-amine)

• Product Name: Thieno[3,2-b]pyridin-2-amine
• CAS No: 1104664-90-5
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 5833149
• Update Time: 2025-06-08

Thieno[3,2-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridin-2-amine

• Inchi： 1S/C7H6N2S/c8-7-4-5-6(10-7)2-1-3-9-5/h1-4H,8H2
• InChI Key： BLSWGDUCSOLUNT-UHFFFAOYSA-N
• SMILES： C12C=C(N)SC1=CC=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[3,2-b]pyridin-2-amine

Thieno[3,2-b]pyridin-2-amine (CAS No. 1104664-90-5): A Comprehensive Overview

Thieno[3,2-b]pyridin-2-amine, a compound with the chemical identifier CAS No. 1104664-90-5, represents a significant molecule in the realm of pharmaceutical and chemical research. This heterocyclic amine has garnered considerable attention due to its structural uniqueness and potential therapeutic applications. The compound's core structure, featuring a fused ring system comprising a thiophene and a pyridine ring, makes it an intriguing candidate for further exploration in medicinal chemistry.

The synthesis and characterization of Thieno[3,2-b]pyridin-2-amine have been subjects of extensive study, with researchers focusing on optimizing its production and understanding its chemical properties. The presence of the amine functional group at the 2-position of the fused ring system introduces a variety of reactivity options, which can be exploited for the development of novel derivatives with enhanced pharmacological profiles.

In recent years, the interest in Thieno[3,2-b]pyridin-2-amine has been fueled by its potential role in addressing various biological targets. The compound's ability to interact with biological macromolecules has led to investigations into its efficacy as an inhibitor or modulator of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. Preliminary studies have highlighted its promising activity against certain protein kinases, which are often implicated in disease pathogenesis.

The structural framework of Thieno[3,2-b]pyridin-2-amine allows for modifications that can fine-tune its biological activity. Researchers have been exploring different synthetic strategies to introduce substituents at various positions on the molecule, aiming to enhance its binding affinity and selectivity. These modifications are crucial for developing drug candidates that exhibit improved pharmacokinetic properties and reduced side effects.

One of the most compelling aspects of Thieno[3,2-b]pyridin-2-amine is its versatility in serving as a scaffold for drug discovery. Its unique heterocyclic system provides a platform for designing molecules that can interact with multiple targets simultaneously, a strategy that is increasingly recognized as effective in modern drug development. The compound's potential to act as a chiral center also adds another layer of complexity and opportunity for tailoring its biological effects.

The pharmacological evaluation of Thieno[3,2-b]pyridin-2-amine has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit certain enzymes with high specificity, suggesting that it could be developed into a therapeutic agent for conditions where these enzymes play a critical role. In vivo studies have provided further evidence of its biological activity, showing promising results in animal models of disease.

The future direction of research on Thieno[3,2-b]pyridin-2-amine is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are expected to play a significant role in this process, allowing researchers to predict the behavior of the compound and design derivatives with enhanced efficacy.

The synthesis of Thieno[3,2-b]pyridin-2-amine also presents opportunities for innovation in synthetic methodologies. The development of more efficient and sustainable synthetic routes will be essential for scaling up production and making the compound more accessible for research purposes. Green chemistry principles are likely to be integrated into these efforts, ensuring that the synthesis is environmentally friendly and cost-effective.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structure makes it a valuable tool for studying fundamental chemical processes and interactions. Researchers interested in understanding the mechanisms of action of heterocyclic compounds can leverage Thieno[3,2-b]pyridin-2-amine as a model system to gain insights into how these molecules interact with biological systems.

As our understanding of the molecular basis of diseases continues to evolve, compounds like Thieno[3,2-b]pyridin-2-amine will become increasingly important in drug discovery efforts. Their ability to modulate biological pathways makes them ideal candidates for developing treatments that address complex diseases from multiple angles. The ongoing research into this compound underscores its significance as a building block for future therapies.